Cas no 1682659-40-0 (5-(6-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

5-(6-Methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core linked to a methyl-substituted pyridine moiety. This structure imparts unique reactivity and coordination properties, making it a valuable intermediate in medicinal chemistry and ligand design. The carboxylic acid functional group enhances its versatility for further derivatization, such as amide formation or metal complexation. Its rigid, planar architecture is advantageous for applications in drug discovery, particularly in targeting enzymes or receptors requiring precise molecular recognition. The compound’s stability and synthetic accessibility further contribute to its utility in research and development settings.

5-(6-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid structure

1682659-40-0 structure

Product Name:5-(6-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid

CAS No:1682659-40-0

MF:C₁₀H₉N₃O₂

MW:203.197361707687

CID:5844457

PubChem ID:140268004

Update Time:2025-06-06

5-(6-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(6-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
- 1682659-40-0
- EN300-1808434
- Inchi： 1S/C10H9N3O2/c1-6-3-2-4-7(11-6)8-5-9(10(14)15)13-12-8/h2-5H,1H3,(H,12,13)(H,14,15)
- InChI Key： IVWAICKGEHGEKR-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C2C=CC=C(C)N=2)=NN1)=O

Computed Properties

Exact Mass: 203.069476538g/mol
Monoisotopic Mass: 203.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 78.9Å²

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